Cas no 415916-08-4 (BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER)
415916-08-4 structure
Product Name:BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER
CAS No:415916-08-4
MF:C12H13ClO6S
MW:320.746021986008
CID:3385968
Update Time:2025-03-26
BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER Chemical and Physical Properties
Names and Identifiers
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- BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER
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- Inchi: 1S/C12H13ClO6S/c13-20(17,18)8-9-4-1-2-5-10(9)12(16)19-7-3-6-11(14)15/h1-2,4-5H,3,6-8H2,(H,14,15)
- InChI Key: ZCQPWPBEGUGRBX-UHFFFAOYSA-N
- SMILES: C(OCCCC(O)=O)(=O)C1=CC=CC=C1CS(Cl)(=O)=O
Experimental Properties
- Density: 1.456±0.06 g/cm3(Predicted)
- Boiling Point: 539.2±45.0 °C(Predicted)
- pka: 4.48±0.10(Predicted)
BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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